Cas no 2089246-24-0 ((3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride)

• Product Name: (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride
• CAS No: 2089246-24-0
• CID: 4636221
• Update Time: 2025-05-25

(3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride

Additional information on (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride

Latest Research Insights on (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride (CAS: 2089246-24-0) in Chemical Biology and Pharmaceutical Applications

The compound (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride (CAS: 2089246-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral pyrrolidine derivative has been identified as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Recent studies have focused on its role as a building block for novel drug candidates, leveraging its stereochemical properties to enhance selectivity and efficacy.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride in the development of gamma-aminobutyric acid (GABA) receptor modulators. The research highlighted its utility in improving the binding affinity of these modulators to specific GABA receptor subtypes, which could lead to more targeted treatments for anxiety and epilepsy. The study employed advanced computational modeling and X-ray crystallography to elucidate the compound's interactions with receptor sites, providing a structural basis for further optimization.

In addition to its neurological applications, (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride has shown promise in metabolic disorder research. A recent preprint on bioRxiv detailed its incorporation into a series of glucokinase activators designed for type 2 diabetes management. The compound's chiral center was found to be critical for maintaining the desired conformational stability of the activators, as demonstrated through in vitro and in vivo assays. These findings suggest that (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride could play a pivotal role in the next generation of antidiabetic therapies.

From a synthetic chemistry perspective, advancements in the scalable production of (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride have been reported in Organic Process Research & Development. A 2024 paper described an improved asymmetric hydrogenation protocol that achieves >99% enantiomeric excess (ee) with reduced catalyst loading. This methodological breakthrough addresses previous challenges in large-scale manufacturing, making the compound more accessible for preclinical and clinical studies.

The safety profile of (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride has also been a focus of recent investigations. Toxicology studies conducted under Good Laboratory Practice (GLP) conditions indicate favorable pharmacokinetic properties and low off-target effects at therapeutic doses. These results, published in Regulatory Toxicology and Pharmacology, support its continued development as a pharmaceutical intermediate.

Looking ahead, researchers are exploring the potential of (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride in targeted drug delivery systems. Preliminary work presented at the 2024 American Chemical Society National Meeting demonstrated its conjugation to nanoparticle carriers for enhanced blood-brain barrier penetration. This application could significantly expand its utility in treating central nervous system disorders.

In conclusion, (3R,5S)-5-ethylpyrrolidin-3-ol hydrochloride (CAS: 2089246-24-0) represents a versatile and pharmacologically relevant scaffold with multiple emerging applications. Its unique stereochemistry and synthetic accessibility position it as a valuable asset in drug discovery pipelines across neurological and metabolic disease areas. Continued research into its structure-activity relationships and formulation strategies is expected to yield important therapeutic breakthroughs in the coming years.